(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid
Description
(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid is a chiral β-amino acid characterized by a 4-methylcyclohexyl substituent at the β-carbon position. β-Amino acids, unlike their α-counterparts, exhibit unique conformational flexibility and metabolic stability, making them valuable in medicinal chemistry and drug design . The 4-methylcyclohexyl group introduces significant steric bulk and lipophilicity, which may influence pharmacokinetic properties such as solubility, membrane permeability, and target binding .
Properties
Molecular Formula |
C10H19NO2 |
|---|---|
Molecular Weight |
185.26 g/mol |
IUPAC Name |
(3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid |
InChI |
InChI=1S/C10H19NO2/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)/t7?,8?,9-/m0/s1 |
InChI Key |
YIJIYIFOIBRKDM-HACHORDNSA-N |
Isomeric SMILES |
CC1CCC(CC1)[C@H](CC(=O)O)N |
Canonical SMILES |
CC1CCC(CC1)C(CC(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid can be achieved through several methods. One common approach involves the decarboxylation of N’-cyclohexenylcarbonyl-substituted 2-aminobenzoic acid hydrazide, followed by reaction with succinic anhydride in acetic acid . Another method includes the condensation of isatoic anhydride with the hydrazide, followed by treatment with succinic anhydride under similar conditions . The mixed anhydride method, often used in peptide synthesis, is also employed to prepare anilides of this compound .
Industrial Production Methods: Industrial production of (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid typically involves optimizing the reaction conditions to achieve high yields and purity. The mixed anhydride method is preferred due to its efficiency and the quality of the final product .
Chemical Reactions Analysis
Types of Reactions: (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid undergoes various chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.
Reduction: The compound can be reduced to form amines or other reduced derivatives.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.
Major Products Formed: The major products formed from these reactions include nitro derivatives, reduced amines, and various substituted derivatives depending on the reagents and conditions used.
Scientific Research Applications
(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its role as a ligand in receptor binding studies.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is used in the synthesis of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of (3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with target molecules, while the cyclohexyl ring provides hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Table 1: Key Structural and Pharmacological Comparisons
*Calculated based on substituent contributions.
Key Comparative Insights
Substituent Effects on Pharmacokinetics
- BBB Permeability : Bulky substituents (e.g., 4-methylcyclohexyl) limit blood-brain barrier penetration due to steric hindrance, as seen in BMAA, which has a permeability-surface area product of 2–5 × 10⁻⁵ mL/s/g . In contrast, smaller planar groups (e.g., furan) may improve CNS uptake .
Notes
Structural Diversity: Substituents drastically alter bioactivity; for instance, BMAA’s neurotoxicity contrasts with the inertness of feruloylquinic acid () or 3-hydroxy-4-methoxycinnamic acid (), which are plant-derived and non-toxic .
Synthetic Challenges : Bulky groups like 4-methylcyclohexyl may complicate enantioselective synthesis, necessitating advanced catalytic systems .
Commercial Relevance: The furan-2-yl derivative has a growing market (2025–2030 projections), indicating demand for structurally diverse β-amino acids .
Biological Activity
(3S)-3-Amino-3-(4-methylcyclohexyl)propanoic acid, a chiral amino acid derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is primarily studied for its roles in neurological disorders and its antimicrobial properties. This article compiles diverse research findings and case studies that elucidate the biological activity of this compound.
- Molecular Formula : CHNO
- Molecular Weight : 209.29 g/mol
- Structure : The compound features a chiral center at the carbon atom adjacent to the amino group, which influences its biological interactions.
The biological activity of (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid is attributed to its ability to interact with various molecular targets, such as neurotransmitter receptors and enzymes. These interactions can modulate biochemical pathways, influencing neuronal signaling and potentially offering therapeutic benefits in neurological conditions.
1. Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of derivatives of (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid against multidrug-resistant pathogens. For instance, compounds exhibiting structural similarities have shown significant activity against the ESKAPE group of bacteria and drug-resistant Candida species.
| Pathogen | Minimum Inhibitory Concentration (MIC) |
|---|---|
| MRSA | 1 - 8 µg/mL |
| VRE | 0.5 - 2 µg/mL |
| Gram-negative bacteria | 8 - 64 µg/mL |
| Candida auris | 0.5 - 64 µg/mL |
These findings suggest that derivatives of this compound could serve as foundational platforms for developing new antimicrobial agents targeting resistant strains .
2. Anticancer Activity
The compound has also been evaluated for anticancer properties, particularly in non-small cell lung cancer (NSCLC) models. In vitro studies demonstrated that certain derivatives could reduce A549 cell viability significantly and suppress cell migration.
| Compound | Cell Viability Reduction (%) | Cytotoxicity to Vero Cells |
|---|---|---|
| Compound 20 | 50% | Low |
| Doxorubicin | Standard Reference | High |
Compounds showed promising antioxidant properties, making them candidates for further development as anticancer agents .
Case Studies
- Neurological Disorders : Research indicates that (3S)-3-amino-3-(4-methylcyclohexyl)propanoic acid may modulate neurotransmitter systems, potentially offering therapeutic avenues for conditions such as anxiety and depression.
- Infection Control : A study demonstrated that derivatives exhibited potent activity against Candida auris, a significant concern due to its resistance to conventional antifungals, highlighting their potential in infection control strategies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
